Cas no 89264-49-3 (1,2-Benzenediamine, 4-(cyclohexyloxy)-)

• Product Name: 1,2-Benzenediamine, 4-(cyclohexyloxy)-
• CAS No: 89264-49-3
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 606213
• PubChem ID: 71323198
• Update Time: 2025-04-19

1,2-Benzenediamine, 4-(cyclohexyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(cyclohexyloxy)-
• 4-cyclohexyloxybenzene-1,2-diamine
• 89264-49-3
• DTXSID30752808
• 4-(Cyclohexyloxy)benzene-1,2-diamine

• Inchi： 1S/C12H18N2O/c13-11-7-6-10(8-12(11)14)15-9-4-2-1-3-5-9/h6-9H,1-5,13-14H2
• InChI Key： BYODHOLNLMYBTA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)N)N)C1CCCCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.3Ų